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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile
CAS No.: 123689-95-2
Cat. No.: B051463
Get Quote
. J

Executive Summary

(S)-3-Hydroxybutanenitrile (CAS: 123689-95-2) is a pivotal chiral synthon used primarily in
the asymmetric synthesis of 1,3-amino alcohols and

-hydroxy acids.[1] It serves as a direct precursor to the statin pharmacophore side chain. This
guide details its stereochemical properties, validated synthesis routes, and analytical
characterization, emphasizing the distinction between the target molecule and its chlorinated
analog (atorvastatin intermediate).

Chemical Identity & Stereochemistry

Nomenclature and Identifiers
o IUPAC Name: (3S)-3-Hydroxybutanenitrile[1]

o Common Names: (S)-3-Hydroxybutyronitrile; (S)-(+)-3-Hydroxybutyronitrile[1][2]
¢ CAS Number:123689-95-2 (Specific to (S)-enantiomer)[1][3]

e Molecular Formula: C
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H
NO

» Molecular Weight: 85.11 g/mol [1]

Stereochemical Configuration

The molecule possesses a single chiral center at the C3 position. According to the Cahn-
Ingold-Prelog (CIP) priority rules, the configuration is assigned as (S) based on the priority of
substituents:

e -OH (Highest priority, atomic number 8)[1]
« -CH
CN (Carbon bonded to Nitrogen)[1]
 -CH
(Carbon bonded to Hydrogens)
e -H (Lowest priority)
With the hydrogen atom pointing away from the viewer, the sequence 1

2

3 follows a counter-clockwise direction, designating the (S) configuration.

Optical Rotation

Unlike its chlorinated derivative ((S)-4-chloro-3-hydroxybutanenitrile), which is levorotatory (-),
(S)-3-Hydroxybutanenitrile is Dextrorotatory (+).[1]
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Property

Value

Conditions

Optical Activity

(+) (Dextrorotatory)

Sodium D-line (589 nm), 20-
25°C

Specific Rotation ngcontent-
ng-c2307461527="" _nghost-
ng-c2764567632=""

class="inline ng-star-inserted">

+10° to +25° (Est.)[1][2][4]

Solvent dependent (typically H

O or EtOH)

Literature Reference

(S)-(+)-3-Hydroxybutyronitrile

PubChem [1], ChemicalBook
[2]

Note: Conflicting data exists in some databases due to confusion with the (R)-enantiomer or the

4-chloro derivative.[1] The synonym (S)-(+)-3-Hydroxybutyronitrile confirms the positive rotation

for the S-enantiomer.[1]

Synthesis & Production Workflows

Two primary routes are established: Biocatalytic Reduction (preferred for high Enantiomeric

Excess, ee) and Chemical Ring Opening.

Route A: Biocatalytic Reduction (Green Chemistry)

This route utilizes a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH) to reduce 3-

oxobutanenitrile. It is highly enantioselective (>99% ee).[5]

e Substrate: 3-Oxobutanenitrile

o Enzyme: NADPH-dependent Ketoreductase (e.g., from Candida or engineered E. coli)[1]

o Cofactor Regeneration: Glucose Dehydrogenase (GDH) system
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Route B: Regioselective Ring Opening

This route starts from (S)-Propylene Oxide. The nucleophilic attack of cyanide occurs at the
less hindered terminal carbon (C1), retaining the stereochemistry at the chiral center (C2).

Starting Material: (S)-(-)-Propylene Oxide (CAS 16088-62-3)[1]

Reagent: NaCN or KCN (aqueous/alcohol)

Mechanism: S

2 attack at C1 (Regioselective)

Stereochemistry:Retention of (S)-configuration[1]

Synthesis Workflow Diagram

3-Oxobutanenitrile
(Achiral Precursor)

Ketoreductase (KRED)
NADPH -> NADP+

(S)-3-Hydroxybutanenitrile Derivatization > Drug Intermediates

Regioselective (C1) (>99% ee) (Statins, Amino Alcohols)

NaCN / H20
(Nucleophilic Attack)

(S)-Propylene Oxide
(Chiral Precursor)

Click to download full resolution via product page

Caption: Comparative synthesis routes showing Biocatalytic Reduction (top) and Chemical
Ring Opening (bottom).

Analytical Characterization

Accurate determination of enantiomeric purity is essential for pharmaceutical applications.

Chiral Gas Chromatography (GC)

o Column: Cyclodextrin-based capillary column (e.g., Rt-BDEXsa or Chiraldex G-TA).[1]

» Principle: Differential inclusion complexation of enantiomers into the cyclodextrin cavity.
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» Derivatization: Often required to improve peak shape and resolution.
o Reagent: Trifluoroacetic anhydride (TFAA) or Acetic Anhydride.

o Product: (S)-3-Acetoxybutanenitrile (Volatile, sharp peaks).[1]

Analytical Workflow Diagram

Crude Sample
((S)-3-Hydroxybutanenitrile)

nhance Volatility

Derivatization
(TFAA / Pyridine)

Chiral GC Analysis
(Cyclodextrin Column)

Chromatogram Analysis
Calc. Enantiomeric Excess (ee)

Click to download full resolution via product page
Caption: Standard workflow for determining Enantiomeric Excess (ee) using Chiral GC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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